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Compound of Interest

Compound Name: Bonducellpin C

Cat. No.: B1150779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, origin, and chemical

characterization of Bonducellpin C, a cassane furanoditerpene. The information is compiled

from available scientific literature and is intended for professionals in the fields of natural

product chemistry, pharmacology, and drug development.

Introduction
Bonducellpin C is a member of the cassane-type diterpenoid family, a class of natural

products characterized by a specific tetracyclic carbon skeleton. These compounds, isolated

from various plant species, have attracted scientific interest due to their structural diversity and

potential biological activities. This document outlines the key findings related to the discovery

and scientific investigation of Bonducellpin C.

Discovery and Origin
Bonducellpin C was first isolated from the roots of Caesalpinia bonduc (L.) Roxb., a flowering

plant belonging to the Fabaceae family. This plant is also known by its synonym Guilandina

bonduc. The discovery was first reported in a 1997 publication in the Journal of Natural

Products by a team of researchers including Peter T. M. Kenny and Winston F. Tinto. The

research focused on the isolation and characterization of new cassane furanoditerpenes from

this plant source, leading to the identification of Bonducellpins A, B, C, and D.
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Table 1: Summary of Bonducellpin C Discovery and Origin

Parameter Description

Compound Name Bonducellpin C

Chemical Class Cassane Furanoditerpene

Year of Discovery 1997

Source Organism
Caesalpinia bonduc (L.) Roxb. (syn. Guilandina

bonduc)

Plant Part Roots

Discovering Researchers Peter T. M. Kenny, Winston F. Tinto, et al.

Primary Publication
Journal of Natural Products, 1997, 60(12),

1219–1221

Experimental Protocols
While the full, detailed experimental protocol from the original 1997 publication is not widely

available, this section outlines a generalized methodology for the isolation and structure

elucidation of cassane diterpenes from Caesalpinia bonduc, based on common practices

reported in related literature for similar compounds.[1][2]

3.1. Extraction and Isolation

The general procedure for isolating compounds like Bonducellpin C from Caesalpinia bonduc

involves the following steps:

Plant Material Collection and Preparation: The roots of Caesalpinia bonduc are collected,

washed, air-dried, and then ground into a fine powder.

Solvent Extraction: The powdered plant material is subjected to exhaustive extraction with an

organic solvent, typically methanol or ethanol, at room temperature or using a Soxhlet

apparatus.
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Fractionation: The resulting crude extract is then concentrated under reduced pressure and

partitioned between different immiscible solvents of increasing polarity (e.g., n-hexane, ethyl

acetate, and water) to separate compounds based on their polarity.

Chromatographic Purification: The fraction containing the diterpenoids (often the ethyl

acetate fraction) is subjected to repeated column chromatography.

Adsorbent: Silica gel is commonly used as the stationary phase.

Elution: A gradient elution system with a mixture of non-polar and polar solvents (e.g.,

hexane-ethyl acetate or chloroform-methanol) is employed to separate the individual

compounds.

Further Purification: Fractions containing Bonducellpin C are further purified using

techniques like preparative Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC) to yield the pure compound.

3.2. Structure Elucidation

The chemical structure of Bonducellpin C was determined using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition of

the compound.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the primary technique for

elucidating the detailed structure and stereochemistry.

¹H NMR: To determine the number and types of protons and their connectivity.

¹³C NMR: To determine the number and types of carbon atoms.

2D NMR (COSY, HSQC, HMBC): To establish the complete carbon skeleton and the

precise placement of protons and functional groups.

Table 2: Spectroscopic Data for Bonducellpin C
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Technique Data

¹H NMR

Specific chemical shifts (δ) and coupling

constants (J) were reported in the primary

literature but are not available in publicly

accessible databases.

¹³C NMR

Specific chemical shifts (δ) were reported in the

primary literature but are not available in publicly

accessible databases.

Mass Spectrometry
Molecular formula and mass are determined via

MS analysis.

Note: The specific spectral data from the original 1997 publication is not available in the

sources reviewed.

Biological Activity
There is limited publicly available information on the specific biological activities of pure

Bonducellpin C. Studies on crude extracts of Caesalpinia bonduc and other isolated cassane

diterpenes have shown a range of activities, including anti-inflammatory, antimicrobial, and

cytotoxic effects.[3][4][5] However, a 2007 study investigating new cassane furanoditerpenoids

from C. bonduc noted that none of the tested compounds were cytotoxic against the tumor cell

lines evaluated. Another study from 2021 that isolated ten new cassane-type diterpenoids from

the seeds of C. bonduc reported that none of the isolates showed obvious anti-inflammatory or

cytotoxic activities.

Table 3: Biological Activity Data for Bonducellpin C

Activity Type Assay Cell Line / Model Result (e.g., IC₅₀)

Cytotoxicity Not Specified Not Specified

No quantitative data

available. Related

compounds have

shown low to no

cytotoxicity in some

studies.
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Visualizations
5.1. Experimental Workflow for Isolation and Characterization
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Click to download full resolution via product page

Caption: Generalized workflow for the isolation and structural elucidation of Bonducellpin C.

5.2. Logic Diagram for Structure Elucidation
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Caption: Logical flow for determining the chemical structure of Bonducellpin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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